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Property Category Details

| Basic Identifiers | CAS No.: 2581109-51-3 Formula: C₁₄H₁₇NO₅S Molar Mass: 311.35 g/mol

Appearance: White to off-white solid powder [1] | | Physicochemical Properties | H-Bond Donors: 1 H-

Bond Acceptors: 5 Rotatable Bonds: 6 Heavy Atom Count: 21 [1] | | Bioactivity & Target | Potent

inhibitor of PqsR and LasR quorum-sensing systems in Pseudomonas aeruginosa. Also inhibits hERG with

an IC₅₀ of 109.01 µM [1]. | | Solubility & Storage | Solubility (DMSO): ~100 mg/mL (~321.18 mM). Store

powder at -20°C for 3 years [1]. |

Experimental Context & Research Applications

PqsR/LasR-IN-3 is a research compound used to explore anti-virulence strategies against the opportunistic

pathogen Pseudomonas aeruginosa. This bacterium is notorious for its antibiotic resistance and role in

nosocomial infections [2] [3].

Therapeutic Strategy: Targeting the PqsR receptor, a key regulator in the quorum-sensing network,
is a promising approach to disrupt virulence and biofilm formation without directly killing the bacteria,

which may help curb resistance development [2] [4].
Research Utility: Studies using such inhibitors have revealed complex interactions in quorum-

sensing pathways. For example, research indicates that RhlR (another key receptor) requires the
accessory protein PqsE to activate virulence factors like pyocyanin. Since PqsR regulates pqsE,

PqsR inhibitors are valuable tools for dissecting these regulatory dependencies [4].
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Experimental Workflow for Identification & Validation

While specific protocols for PqsR/LasR-IN-3 were not detailed in the search results, the general workflow

for discovering and validating such inhibitors, as described in the literature, can be visualized. The following

diagram outlines a typical structure-based virtual screening and validation process, similar to those used to

identify PqsR inhibitors [2].
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Virtual Screening Workflow for PqsR Inhibitors

Start: Target Identification
(PqsR Protein)

Screening Library
(~37,000 Marine Natural Products)

High-Throughput
Virtual Screening (HTVS)

Standard Precision (SP)

Extra Precision (XP)

Shortlist Candidates
(Docking Score < -10.0 kcal/mol)

Binding Free Energy Analysis
(MM-GBSA ΔG < -40 kcal/mol)

Drug-Likeness Profiling
(QikProp, DFT)
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Experimental Validation
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Suggested Experimental Approaches

Based on the search results, here are methodologies applicable to the study of PqsR inhibitors like

PqsR/LasR-IN-3 [2] [4]:

Virtual Screening: Employ a structure-based virtual screening (SBVS) pipeline. This typically
involves sequential docking steps with increasing precision (HTVS → SP → XP) against the PqsR

protein structure to rank compounds by docking score [2].
Binding Affinity Assessment: Use molecular mechanics with generalized Born and surface area

solvation (MM-GBSA) calculations to estimate the binding free energy (ΔG) of the protein-ligand
complex. A value below -40 kcal/mol indicates strong binding [2].

In Vitro Bioactivity Assay: Utilize a bioluminescent reporter strain of P. aeruginosa where a target
promoter controlled by PqsR (and potentially RhlR) is fused to a lux gene. Inhibition of the receptor

activity is measured as a reduction in luminescence to determine IC₅₀ values [4].
Compound Characterization: Evaluate the drug-likeness of lead molecules using tools like

Schrödinger's QikProp, which assesses properties against Lipinski's rule of five. Further analyze
chemical reactivity and stability through Density Functional Theory (DFT) calculations [2].

PqsR Quorum Sensing Pathway & Inhibition

To fully understand the mechanism of PqsR/LasR-IN-3, it is crucial to see its role in the broader quorum-

sensing network of P. aeruginosa. The diagram below illustrates the core pathway and the points of

inhibition [3] [4].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s12863442?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/40153475/
https://collaborate.princeton.edu/en/publications/inhibitors-of-the-pqsr-quorum-sensing-receptor-reveal-differentia
https://pubmed.ncbi.nlm.nih.gov/40153475/
https://pubmed.ncbi.nlm.nih.gov/40153475/
https://collaborate.princeton.edu/en/publications/inhibitors-of-the-pqsr-quorum-sensing-receptor-reveal-differentia
https://pubmed.ncbi.nlm.nih.gov/40153475/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4248879/
https://collaborate.princeton.edu/en/publications/inhibitors-of-the-pqsr-quorum-sensing-receptor-reveal-differentia
https://www.smolecule.com/products/s12863442?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


PqsR Role in P. aeruginosa Quorum Sensing
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.invivochem.com/pqsr-lasr-in-3.html
https://pubmed.ncbi.nlm.nih.gov/40153475/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4248879/
https://collaborate.princeton.edu/en/publications/inhibitors-of-the-pqsr-quorum-sensing-receptor-reveal-differentia
https://www.smolecule.com/products/b12863442#pqsr-in-3-exploratory-studies
https://www.smolecule.com/products/b12863442#pqsr-in-3-exploratory-studies
https://www.smolecule.com/products/b12863442#pqsr-in-3-exploratory-studies
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12863442?utm_src=pdf-bulk
https://www.smolecule.com/products/s12863442?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

